Cas no 322732-53-6 (2-Pyrimidineethanol,5-chloro-)

• Product Name: 2-Pyrimidineethanol,5-chloro-
• CAS No: 322732-53-6
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 301421
• PubChem ID: 45117339
• Update Time: 2025-06-29

2-Pyrimidineethanol,5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineethanol,5-chloro-
• 2-Pyrimidineethanol, 5-chloro- (9CI)
• 2-(5-chloropyrimidin-2-yl)ethanol
• AB59166
• 322732-53-6
• AKOS006302498

• Inchi： 1S/C6H7ClN2O/c7-5-3-8-6(1-2-10)9-4-5/h3-4,10H,1-2H2
• InChI Key： SJBCVJFBGYSLFG-UHFFFAOYSA-N
• SMILES： ClC1C=NC(CCO)=NC=1

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 46.01

Additional information on 2-Pyrimidineethanol,5-chloro-

Recent Advances in the Study of 2-Pyrimidineethanol,5-chloro- (CAS: 322732-53-6) and Its Applications in Chemical Biology and Medicine

The compound 2-Pyrimidineethanol,5-chloro- (CAS: 322732-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an updated overview of the latest studies focusing on the synthesis, biological activity, and potential therapeutic applications of this compound. Recent literature highlights its role as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of kinase inhibitors and antiviral agents.

One of the most notable advancements in the study of 2-Pyrimidineethanol,5-chloro- is its incorporation into the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the potential of 2-Pyrimidineethanol,5-chloro- as a scaffold for developing next-generation anticancer agents.

In addition to its applications in oncology, recent research has explored the antiviral properties of 2-Pyrimidineethanol,5-chloro-. A study published in Antiviral Research in early 2024 reported that this compound serves as a precursor for synthesizing novel nucleoside analogs with activity against RNA viruses, including SARS-CoV-2 and influenza. The study highlighted the compound's ability to interfere with viral replication by inhibiting viral polymerase activity. These results suggest that 2-Pyrimidineethanol,5-chloro- could play a pivotal role in addressing emerging viral threats, particularly in the context of pandemic preparedness.

From a synthetic chemistry perspective, advancements in the efficient production of 2-Pyrimidineethanol,5-chloro- have also been reported. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, utilizing green chemistry principles to minimize environmental impact. The optimized protocol achieved a high yield (>85%) and purity (>99%), making it suitable for large-scale pharmaceutical production. This development is particularly significant for industrial applications, where the demand for high-quality intermediates is steadily increasing.

Despite these promising findings, challenges remain in the clinical translation of 2-Pyrimidineethanol,5-chloro--based therapeutics. Pharmacokinetic studies indicate that further modifications may be required to enhance the compound's bioavailability and metabolic stability. Ongoing research is focused on addressing these limitations through structural optimization and formulation strategies. For instance, a recent preprint on bioRxiv proposed the use of prodrug approaches to improve the oral absorption of 2-Pyrimidineethanol,5-chloro- derivatives, with preliminary data showing encouraging results in animal models.

In conclusion, 2-Pyrimidineethanol,5-chloro- (CAS: 322732-53-6) represents a promising scaffold in chemical biology and drug discovery, with demonstrated applications in oncology and antiviral therapy. The latest research highlights its potential as a versatile intermediate for developing targeted therapeutics, while also emphasizing the need for further optimization to overcome pharmacokinetic challenges. As the field continues to evolve, this compound is likely to remain a focal point for innovative drug development efforts, particularly in addressing unmet medical needs.